Cas no 61313-84-6 (Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-)
61313-84-6 structure
Product Name:Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-
CAS No:61313-84-6
MF:C23H28O
MW:320.467826843262
CID:484553
PubChem ID:71397037
Update Time:2025-04-19
Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]-
- 1-methoxy-4-[2-(4-octylphenyl)ethynyl]benzene
- DTXSID50818556
- 61313-84-6
- 1-Methoxy-4-[(4-octylphenyl)ethynyl]benzene
-
- Inchi: 1S/C23H28O/c1-3-4-5-6-7-8-9-20-10-12-21(13-11-20)14-15-22-16-18-23(24-2)19-17-22/h10-13,16-19H,3-9H2,1-2H3
- InChI Key: AQKZKPYPBASWIF-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C#CC1C=CC(=CC=1)CCCCCCCC
Computed Properties
- Exact Mass: 320.21414
- Monoisotopic Mass: 320.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 10
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-methoxy-4-[(4-octylphenyl)ethynyl]- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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